Cas no 1249524-34-2 (5-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1249524-34-2
• MF: C₈H₉IN₂O₂
• MW: 292.073734045029
• CID: 5231633
• Update Time: 2023-08-26

5-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid
• STL584530

• Inchi： 1S/C8H9IN2O2/c1-11-7(4-2-3-4)5(9)6(10-11)8(12)13/h4H,2-3H2,1H3,(H,12,13)
• InChI Key： WVQHTRYPAFSSHG-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=NN(C)C=1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1